Cas no 2008547-85-9 (Carbamic acid, N-[3-(methoxymethyl)-2-oxo-3-buten-1-yl]-, phenylmethyl ester)

• Product Name: Carbamic acid, N-[3-(methoxymethyl)-2-oxo-3-buten-1-yl]-, phenylmethyl ester
• CAS No: 2008547-85-9
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 5293166
• Update Time: 2025-06-11

Carbamic acid, N-[3-(methoxymethyl)-2-oxo-3-buten-1-yl]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[3-(methoxymethyl)-2-oxo-3-buten-1-yl]-, phenylmethyl ester

• Inchi： 1S/C14H17NO4/c1-11(9-18-2)13(16)8-15-14(17)19-10-12-6-4-3-5-7-12/h3-7H,1,8-10H2,2H3,(H,15,17)
• InChI Key： JHOIEBPZPQSPGC-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NCC(=O)C(COC)=C

Additional information on Carbamic acid, N-[3-(methoxymethyl)-2-oxo-3-buten-1-yl]-, phenylmethyl ester

Carbamic acid, N-[3-(methoxymethyl)-2-oxo-3-buten-1-yl]-, phenylmethyl ester (CAS No. 2008547-85-9): A Comprehensive Overview

Carbamic acid, N-[3-(methoxymethyl)-2-oxo-3-buten-1-yl]-, phenylmethyl ester, identified by its CAS number 2008547-85-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and synthetic intermediates.

The molecular structure of this ester derivative features a phenylmethyl moiety linked to a carbamic acid group, which is further substituted with a 3-(methoxymethyl)-2-oxo-3-buten-1-yl side chain. This intricate arrangement suggests a high degree of reactivity and versatility, making it a valuable candidate for further exploration in medicinal chemistry.

In recent years, the demand for innovative compounds with tailored biological activities has driven extensive research into heterocyclic and functionalized esters. The presence of both carbonyl and ether functionalities in the side chain of Carbamic acid, N-[3-(methoxymethyl)-2-oxo-3-buten-1-yl]-, phenylmethyl ester positions it as a promising scaffold for designing molecules that interact with biological targets in novel ways.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex pharmacophores. The N-[3-(methoxymethyl)-2-oxo-3-buten-1-yl] group introduces a β-ketoester-like moiety, which is known to participate in various organic transformations such as Michael additions, aldol reactions, and cyclizations. These reactions are fundamental in constructing complex molecular architectures, making this compound a valuable tool for synthetic chemists.

Recent studies have highlighted the importance of functionalized esters in drug discovery. For instance, derivatives of carbamic acid esters have been explored for their antimicrobial and anti-inflammatory properties. The phenylmethyl ester component in this compound suggests potential interactions with enzymes and receptors, which could be exploited for therapeutic purposes. Additionally, the methoxymethyl group may enhance solubility and bioavailability, critical factors in drug development.

The synthesis of Carbamic acid, N-[3-(methoxymethyl)-2-oxo-3-buten-1-yl]-, phenylmethyl ester involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to achieve high yields and purity. These techniques not only facilitate the production of the compound but also provide insights into its reactivity patterns.

In the context of medicinal chemistry, this compound serves as a building block for more sophisticated molecules. Its structural features allow for modifications that can fine-tune biological activity. For example, introducing additional substituents or altering the stereochemistry could lead to derivatives with enhanced potency or selectivity against specific targets.

The pharmaceutical industry continually seeks innovative compounds to address unmet medical needs. The versatility of Carbamic acid, N-[3-(methoxymethyl)-2-oxo-3-buten-1-yl]-, phenylmethyl ester makes it a candidate for various therapeutic areas. Researchers are exploring its potential in developing treatments for neurological disorders, infectious diseases, and chronic conditions where precise molecular interactions are crucial.

From a computational chemistry perspective, understanding the electronic properties and molecular interactions of this compound is essential. Advanced computational methods such as density functional theory (DFT) and molecular dynamics simulations have been used to predict how it might interact with biological targets. These studies provide valuable insights into its mechanism of action and guide experimental design.

The safety and environmental impact of chemical compounds are also critical considerations. While Carbamic acid, N-[3-(methoxymethyl)-2-oxo-3-buten-1-yl]-, phenylmethyl ester is not classified as hazardous under standard conditions, responsible handling practices must be followed during synthesis and application. Proper storage conditions and waste disposal methods ensure minimal environmental impact.

In conclusion,Carbamic acid, N-[3-(methoxymethyl)-2-oxo-3-buten-1-y l]-phenylmethyl ester (CAS No. 2008547 - 85 - 9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in drug discovery efforts. As research continues to uncover new methodologies for synthetic organic chemistry,this compound will undoubtedly play an important role in developing next-generation therapeutic agents.